Cas no 850899-95-5 (7,8-dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one)

• Product Name: 7,8-dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one
• CAS No: 850899-95-5
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 5420095
• Update Time: 2025-11-06

7,8-dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one

• Inchi： 1S/C22H24N2O2/c1-16-8-9-20-18(14-21(25)26-22(20)17(16)2)15-23-10-12-24(13-11-23)19-6-4-3-5-7-19/h3-9,14H,10-13,15H2,1-2H3
• InChI Key： KZOZFXZMEJSPQW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(C)=CC=C2C(CN2CCN(C3=CC=CC=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 7,8-dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one

7,8-Dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one: A Comprehensive Overview

7,8-Dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one is a complex organic compound with the CAS registry number 850899-95-5. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of the piperazine ring and methyl substituents in its structure suggests potential applications in pharmaceutical chemistry, particularly in drug design and development. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of interest in both academic and industrial research.

The structural features of 7,8-dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]-2H-chromen-2-one are critical to understanding its properties and potential uses. The chromenone core, characterized by a fused benzene and gamma-pyrone ring system, provides a rigid framework that can influence the compound's reactivity and bioavailability. The piperazine moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This combination makes the compound a promising candidate for drug delivery systems and targeted therapies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7,8-dimethyl chromenone derivatives, including the compound in question. Researchers have employed various strategies such as microwave-assisted synthesis, catalytic cross-coupling reactions, and enzymatic transformations to optimize the production process. These methods not only enhance yield but also reduce environmental impact, aligning with green chemistry principles.

Biological studies on 7,8-dimethyl chromenone derivatives have revealed their potential as antioxidants, anti-inflammatory agents, and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Additionally, its anti-inflammatory properties were attributed to the inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

In the context of cancer therapy, 7,8-dimethyl chromenone derivatives have shown promise as inhibitors of kinases involved in cell proliferation and survival. A research team from the University of California reported that this compound selectively targets Aurora kinases, which are overexpressed in various cancers. This selectivity reduces off-target effects and enhances therapeutic efficacy.

The pharmacokinetic profile of 7,8-dimethyl chromenone derivatives is another area of active research. Studies conducted using preclinical models indicate that these compounds exhibit moderate solubility and good bioavailability when administered orally. However, further optimization is required to improve their stability and reduce clearance rates.

In conclusion, 7,8-dimethyl chromenone derivatives, particularly 7,8-dimethyl-4-[(4-phenylpiperazin-1-yllmethyl]-2H-chromenon-e, represent a valuable class of compounds with diverse biological activities. Their structural versatility and potential therapeutic applications make them an important focus for future research. As advancements in synthetic methods and biological screening continue to evolve, this compound is poised to play a significant role in the development of novel drugs targeting oxidative stress-related diseases and cancer.